Cas no 6949-84-4 ( )

• Product Name: &nbsp
• CAS No: 6949-84-4
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• CID: 973798
• PubChem ID: 229310
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-6-methyl-4,5-dihydropyridazin-3-one
• DTXSID10281747
• 2-(2,4-dichlorophenyl)-6-methyl-4,5-dihydropyridazin-3(2h)-one
• NSC22864
• NSC-22864
• 6949-84-4
•  

• Inchi： 1S/C11H10Cl2N2O/c1-7-2-5-11(16)15(14-7)10-4-3-8(12)6-9(10)13/h3-4,6H,2,5H2,1H3
• InChI Key： VUIIAVYVXMPLPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(CCC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 256.0172
• Monoisotopic Mass: 256.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 374.5°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.627
• PSA: 32.67